Cas no 27738-39-2 (3,4-Methylenedioxybenzylidene Aniline)

• Product Name: 3,4-Methylenedioxybenzylidene Aniline
• CAS No: 27738-39-2
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD00016906
• CID: 272929
• PubChem ID: 141373
• Update Time: 2025-10-05

3,4-Methylenedioxybenzylidene Aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1,3-benzodioxol-5-ylmethylene)-
• 1-(1,3-benzodioxol-5-yl)-N-phenylmethanimine
• PIPERONYLIDENE ANILINE
• 3,4-Methylenedioxybenzylidene aniline
• N-Piperonylideneaniline
• Piperonal-phenylimin
• piperonal-phenylimine
• OCPBTGFXVLONGM-UHFFFAOYSA-N
• HMS1368O11
• (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine
• OCPBTGFXVLONGM-OQLLNIDSSA-N
• Bionet2_001675
• 853099-64-6
• (E)-N-(benzo[d][1,3]dioxol-5-ylmethylene)aniline
• FT-0614399
• 1-(1, 3-benzodioxol-5-yl)-N-phenylmethanimine
• 4X-0824
• MFCD00016906
• N-[(E)-1,3-Benzodioxol-5-ylmethylidene]aniline
• AKOS005092089
• 1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine
• 27738-39-2
• N-[(E)-1,3-Benzodioxol-5-ylmethylidene]aniline #
• SCHEMBL12416591
• N-(benz[d][1,3]dioxol-5-ylmethylene)aniline
• CHEMBL2397692
• SCHEMBL16274602
• 3,4-Methylenedioxybenzylideneaniline
• 3,4-Methylenedioxybenzylidene Aniline

• MDL： MFCD00016906
• Inchi： 1S/C14H11NO2/c1-2-4-12(5-3-1)15-9-11-6-7-13-14(8-11)17-10-16-13/h1-9H,10H2/b15-9+
• InChI Key： OCPBTGFXVLONGM-OQLLNIDSSA-N
• SMILES： O1COC2C=CC(/C=N/C3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.5±31.0 °C at 760 mmHg
• Flash Point: 141.1±17.4 °C
• PSA: 30.82000
• LogP: 3.16590
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-Methylenedioxybenzylidene Aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3,4-Methylenedioxybenzylidene Aniline

3,4-Methylenedioxybenzylidene Aniline: A Comprehensive Overview

3,4-Methylenedioxybenzylidene Aniline (CAS No. 27738-39-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, featuring a methylenedioxybenzylidene group attached to the nitrogen atom. The methylenedioxy moiety is a characteristic structural element that contributes to the compound's unique chemical properties and biological activity.

The synthesis of 3,4-methylenedioxybenzylidene aniline involves a series of well-established organic reactions. Typically, the process begins with the preparation of the methylenedioxybenzaldehyde intermediate, which is then subjected to condensation reactions with aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made methylenedioxybenzylidene aniline more accessible for research and industrial applications.

One of the most notable applications of 3,4-methylenedioxybenzylidene aniline is in the field of drug discovery. The compound exhibits potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. Studies published in reputable journals such as *Journal of Medicinal Chemistry* have highlighted its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, methylenedioxybenzylidene aniline has found utility in materials science. Its ability to form stable aromatic systems makes it a valuable component in the synthesis of advanced polymers and coatings. Researchers at leading institutions like Stanford University have explored its use in creating high-performance materials with tailored electronic properties.

The environmental impact of 3,4-methylenedioxybenzylidene aniline has also been a topic of recent investigation. Studies conducted by environmental chemists at the University of California have assessed its biodegradability and potential toxicity to aquatic life. These findings are crucial for ensuring sustainable practices in its production and disposal.

Looking ahead, the future of methylenedioxybenzylidene aniline appears bright, with ongoing research exploring its role in green chemistry and renewable energy technologies. Its ability to participate in photochemical reactions suggests applications in solar energy conversion systems. Collaborative efforts between academic institutions and industry leaders are expected to unlock new avenues for its utilization.

In conclusion, 3,4-methylenedioxybenzylidene aniline (CAS No. 27738-39-2) stands as a testament to the ingenuity of modern chemistry. Its versatile properties and wide-ranging applications underscore its importance across multiple disciplines. As research continues to uncover new potentials, this compound is poised to play an increasingly vital role in advancing scientific knowledge and technological innovation.